Cas no 2308464-88-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid)
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid
- 2308464-88-0
- 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid
- EN300-1574900
-
- Inchi: 1S/C27H34N2O5/c1-4-18(15-25(30)29-24(26(31)32)14-13-17(2)3)28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m0/s1
- InChI Key: OAYBMRZAPHOJFB-VEXWJQHLSA-N
- SMILES: O(C(N[C@@H](CC)CC(NC(C(=O)O)CCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 675
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574900-0.05g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-0.1g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-0.25g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-0.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-1.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-2.5g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-5.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-10.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574900-50mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574900-100mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhexanoic acid |
2308464-88-0 | 100mg |
$2963.0 | 2023-09-24 |
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid
Professional Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic Acid (CAS No. 2308464-88-0)
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid, identified by its CAS number 2308464-88-0, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit remarkable potential in drug development, particularly in the realm of protease inhibition and molecular recognition. The intricate structure of this molecule, featuring a chiral center at the 3-position and an amide linkage, makes it a subject of intense study for its pharmacological properties.
The core structure of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid consists of a pentanamido group connected to a 5-methylhexanoic acid moiety. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group not only adds to the molecular complexity but also influences its interactions with biological targets. This fluorinated aromatic ring is known for its stability and ability to enhance binding affinity, making it a popular choice in the design of bioactive molecules.
In recent years, there has been a surge in research focusing on the development of novel protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The amide bond in 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid plays a pivotal role in modulating the enzyme-substrate interactions. The chiral center at the 3-position further enhances its specificity, allowing for precise targeting of pathological enzymes without affecting other biological systems.
One of the most compelling aspects of this compound is its potential application in targeted therapy. The fluorinated moiety not only improves metabolic stability but also facilitates cellular uptake, ensuring efficient delivery to the site of action. This has been particularly highlighted in studies investigating its efficacy as an inhibitor of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and are implicated in various pathological conditions.
The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid presents a unique challenge due to its complex architecture. Advanced synthetic techniques, such as chiral resolution and protecting group strategies, are employed to achieve high enantiomeric purity. These methods ensure that the final product exhibits the desired pharmacological properties without any unwanted side effects.
Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into its binding mechanism, providing a foundation for rational drug design. These computational studies have also identified key residues on the target protein that are critical for binding affinity, guiding the optimization of lead compounds.
The therapeutic potential of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid has been explored in several preclinical studies. These investigations have demonstrated its ability to inhibit the activity of key enzymes involved in cancer progression and inflammation. The compound's ability to modulate these pathways without significant off-target effects makes it an attractive candidate for further clinical development.
In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid (CAS No. 2308464-88-0) represents a significant advancement in the field of chemical biomedicine. Its complex structure, coupled with its potent pharmacological properties, positions it as a promising candidate for therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.
2308464-88-0 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)